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Compound Name: Fmoc-Lys(2-Cl-Z)-OH

CAS No.: 133970-31-7

Cat. No.: B557024

Get Quote

An In-depth Technical Guide to Fmoc-Lys(2-Cl-Z)-OH: A Cornerstone for Advanced Peptide

Synthesis

Introduction
In the intricate field of synthetic peptide chemistry, the success of a synthesis hinges on the

precise and strategic use of protected amino acids. Among these critical building blocks is Nα-

Fmoc-Nε-(2-chlorobenzyloxycarbonyl)-L-lysine, commonly abbreviated as Fmoc-Lys(2-Cl-Z)-
OH. This derivative of lysine is indispensable for researchers and drug development

professionals engaged in Solid-Phase Peptide Synthesis (SPPS), particularly when

constructing complex peptides, peptidomimetics, and bioconjugates.[1][2]

The primary function of Fmoc-Lys(2-Cl-Z)-OH is to introduce a lysine residue into a growing

peptide chain while its side-chain (ε-amino group) is masked by the 2-chlorobenzyloxycarbonyl

(2-Cl-Z) group. This guide, written from the perspective of a senior application scientist, delves

into the core properties, strategic applications, and detailed methodologies associated with this

reagent. We will explore the causality behind its design, the protocols that ensure its effective

use, and the analytical methods required to validate its incorporation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b557024#bc-rfq
https://www.benchchem.com/product/b557024/docs?utm_src=pdf-body#fmoc-lys-2-cl-z-oh-cas-number
https://www.benchchem.com/product/b557024/docs?utm_src=pdf-body#fmoc-lys-2-cl-z-oh-cas-number
https://www.benchchem.com/product/b557024/docs?utm_src=pdf-body#fmoc-lys-2-cl-z-oh-cas-number
https://www.chemimpex.com/products/24643
https://www.jk-sci.com/products/j5324643
https://www.benchchem.com/product/b557024/docs?utm_src=pdf-body#fmoc-lys-2-cl-z-oh-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557024?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The L-isomer of this compound, which is the focus of this guide, is identified by the CAS

Number 133970-31-7.[3][4][5][6][7] It is important to note that the D-isomer, used for

synthesizing peptides with non-natural stereochemistry, has a distinct CAS Number: 1393687-

43-8.[1][2]

Physicochemical and Structural Properties
The utility of Fmoc-Lys(2-Cl-Z)-OH is a direct result of its unique chemical architecture. The

molecule consists of three key components: the base-labile Nα-Fmoc group for temporary

protection during peptide chain elongation, the core L-lysine structure, and the robust Nε-2-Cl-Z

group for semi-permanent side-chain protection.

The electron-withdrawing chlorine atom on the benzyl ring of the 2-Cl-Z group enhances its

stability towards acids compared to the standard benzyloxycarbonyl (Z) group.[8][9] This

increased acid resistance is a crucial feature, preventing premature deprotection during

intermediate steps of certain synthetic strategies.

Table 1: Key Physicochemical Properties of Fmoc-Lys(2-Cl-Z)-OH

Property Value Source(s)

CAS Number 133970-31-7 [3][4][6][7]

Molecular Formula C₂₉H₂₉ClN₂O₆ [3][4]

Molecular Weight 537.01 g/mol [4][5][6]

Appearance White to off-white solid/powder [1]

Purity (Typical) ≥98% (by HPLC) [1][4][5][6]

Storage Temperature 2-8°C, sealed in dry conditions [4]

Synonyms

Nα-Fmoc-Nε-(2-

chlorobenzyloxycarbonyl)-L-

lysine

[4][10]
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The Principle of Orthogonality: The 2-Cl-Z
Advantage
The cornerstone of modern peptide synthesis is the concept of orthogonal protection, which

allows for the selective removal of one type of protecting group in the presence of others.

Fmoc-Lys(2-Cl-Z)-OH is a perfect embodiment of this principle. The Nα-Fmoc group is labile to

basic conditions (e.g., piperidine), while the Nε-2-Cl-Z group is stable to base but can be

removed by strong acid or catalytic hydrogenation.[3][9][11]

This orthogonality ensures that during the iterative cycles of peptide elongation, only the N-

terminal Fmoc group is removed to allow for the coupling of the next amino acid, leaving the

lysine side-chain functionality safely masked.
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Caption: Orthogonal protection strategy using Fmoc-Lys(2-Cl-Z)-OH.

Experimental Protocols: Application in Fmoc-SPPS
The following protocols represent a self-validating system for the incorporation and subsequent

deprotection of a lysine residue using Fmoc-Lys(2-Cl-Z)-OH.

Protocol 1: Standard Coupling Cycle
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This workflow details the incorporation of Fmoc-Lys(2-Cl-Z)-OH onto a resin-bound peptide

chain with a free N-terminal amine.

Resin Swelling: Swell the peptide-resin (1.0 eq) in dimethylformamide (DMF) for 30-60

minutes.

Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (v/v) for 5 minutes. Drain,

and repeat with a fresh solution for 10-15 minutes to ensure complete removal of the N-

terminal Fmoc group from the preceding amino acid.[12]

Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

A positive Kaiser test (ninhydrin test) should confirm the presence of a free primary amine.

Amino Acid Activation: In a separate vessel, pre-activate Fmoc-Lys(2-Cl-Z)-OH (3-4 eq) with

an activating agent like HBTU (3-4 eq) and a base such as diisopropylethylamine (DIPEA)

(6-8 eq) in DMF for 2-5 minutes.

Coupling Reaction: Add the activated amino acid solution to the resin. Agitate the mixture at

room temperature for 1-2 hours.

Post-Coupling Wash: Wash the resin with DMF (3-5 times) followed by dichloromethane

(DCM) (3-5 times).

Validation: Perform a Kaiser test. A negative result (yellow beads) indicates a successful and

complete coupling reaction.
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Caption: A typical coupling cycle in Solid-Phase Peptide Synthesis (SPPS).

Protocol 2: Cleavage and 2-Cl-Z Group Removal
Once the peptide synthesis is complete, the final step is to cleave the peptide from the resin

and remove all side-chain protecting groups, including the 2-Cl-Z group.

Method A: Strong Acidolysis (TFA Cleavage Cocktail)
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This is the most common method for peptides synthesized on standard acid-labile resins (e.g.,

Rink Amide, Wang).

Preparation: Wash the dried peptide-resin with DCM and dry it under a high vacuum for at

least 4 hours.

Cleavage Cocktail: Prepare a cleavage cocktail appropriate for the peptide sequence. A

standard cocktail is Reagent K (TFA/water/phenol/thioanisole/EDT, 82.5:5:5:5:2.5 v/v). For

simpler peptides without sensitive residues like Cys, Met, or Trp, a mixture of

TFA/Triisopropylsilane (TIS)/Water (95:2.5:2.5 v/v) may suffice.

Cleavage Reaction: Add the cleavage cocktail to the resin (approx. 10 mL per gram of resin)

and agitate at room temperature for 2-4 hours. The 2-Cl-Z group is efficiently cleaved under

these conditions.

Peptide Precipitation: Filter the resin and collect the TFA filtrate. Reduce the volume of the

filtrate with a stream of nitrogen and precipitate the crude peptide by adding it to cold diethyl

ether.

Isolation: Centrifuge the mixture to pellet the peptide, decant the ether, and repeat the ether

wash 2-3 times. Dry the resulting peptide pellet under vacuum.

Method B: Catalytic Hydrogenolysis

This method offers an orthogonal route for deprotection and is useful if other acid-labile groups

must remain intact. It is less common in standard Fmoc-SPPS but is a valid chemical strategy.

[3][11]

Peptide Dissolution: Dissolve the protected peptide (cleaved from the resin if necessary) in a

suitable solvent like 10% aqueous formic acid in methanol.[11]

Catalyst Addition: Add a Palladium catalyst, such as 5-10% Pd on carbon (Pd/C), at a mass

roughly equal to the peptide.[11]

Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be

monitored by HPLC or TLC.
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Catalyst Removal: Once the reaction is complete, filter the mixture through a pad of Celite to

remove the Pd/C catalyst.

Isolation: Evaporate the solvent in vacuo to obtain the deprotected peptide.[11]

Analytical Characterization
Robust analytical methods are essential for quality control of both the starting material and the

final synthesized peptide.

Table 2: Key Analytical Techniques

Technique Purpose Key Insights

Reversed-Phase HPLC (RP-

HPLC)

Purity assessment of Fmoc-

Lys(2-Cl-Z)-OH and the final

peptide.

Provides quantitative purity

data based on peak area

percentage. A high-purity

sample shows a single major

peak.[13]

Mass Spectrometry (MS) Molecular weight confirmation.

Verifies the identity of the

starting material and confirms

the successful synthesis of the

target peptide by matching the

observed mass-to-charge ratio

with the calculated value.[13]

NMR Spectroscopy Structural elucidation.

Provides detailed structural

information, confirming the

correct connectivity of atoms

and the presence of protecting

groups.[13][14]

Safety and Handling
As a fine chemical, Fmoc-Lys(2-Cl-Z)-OH requires careful handling in a laboratory setting.
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Hazards: The compound is classified with GHS hazard statements H302 (Harmful if

swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335

(May cause respiratory irritation).[4]

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

chemical-resistant gloves (e.g., nitrile) when handling the solid powder or its solutions.[15]

[16]

Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhaling dust.

Avoid generating dust during weighing and transfer.[15][16]

Storage: Store the container tightly closed in a dry, cool (2-8°C), and well-ventilated place.[4]

Conclusion
Fmoc-Lys(2-Cl-Z)-OH is more than just a reagent; it is a sophisticated tool that enables the

precise chemical synthesis of complex peptides. Its value lies in the robust and reliable

protection afforded by the 2-Cl-Z group, which is fully orthogonal to the base-labile Fmoc group.

Understanding its chemical principles, applying validated protocols for its use, and employing

rigorous analytical oversight are paramount for any research, development, or manufacturing

process involving synthetic peptides. This guide provides the foundational knowledge and

practical methodologies to leverage the full potential of this critical building block, paving the

way for innovations in drug discovery and biomedical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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